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Compound of Interest

Compound Name: 4-Butylaniline

Cat. No.: B089568

Essential Safety and Handling Guide for 4-
Butylaniline

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling 4-Butylaniline. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
safe laboratory practices.

Personal Protective Equipment (PPE)

When working with 4-Butylaniline, a comprehensive suite of personal protective equipment is
mandatory to prevent exposure. This includes:

o Eye and Face Protection: Chemical splash goggles are required.[1][2] For tasks with a
higher risk of splashing, a face shield should be worn in addition to goggles.

» Skin Protection: Appropriate protective gloves, such as neoprene or nitrile rubber, must be
worn to prevent skin contact.[1][3] Protective clothing is also necessary to prevent skin
exposure.[1][4][5] An acid protection apron can provide an additional layer of safety.[3]

» Respiratory Protection: All handling of 4-Butylaniline should occur in a well-ventilated area,
preferably within a chemical fume hood.[1] If exposure limits are exceeded or if irritation is
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experienced, a NIOSH or European Standard EN 149 approved respirator is necessary.[1][4]
In case of a fire, a self-contained breathing apparatus (SCBA) is required.[1][4][5]

o Footwear: Protective footwear, such as HAZ-MAT boots, should be worn, especially when
handling larger quantities or during spill cleanup.[3]

Hazardous Properties of 4-Butylaniline

The following table summarizes the key hazardous properties of 4-Butylaniline. It is crucial to
be aware of these characteristics to handle the substance safely.

Property Value
Clear colorless mobile liquid with an ethereal
Appearance
odor.[6]
Molecular Formula CioH1sN
Molecular Weight 149.23 g/mol
Boiling Point 138.5°C
Flash Point 101°C (213.8°F) - 107°C (224.6°F)[1][7]

Toxic if swallowed, in contact with skin, or if

inhaled.[2] Causes severe skin burns and eye
Health Hazards ) S

damage.[4][5] May cause respiratory irritation.[2]

[4]115]

Very toxic to aquatic life with long lasting effects.

[4]115]

Environmental Hazards

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 4-
Butylaniline:

e Handling:

o Always handle 4-Butylaniline within a chemical fume hood.[1]
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[e]

Avoid direct physical contact with the chemical.[1]

o

Do not breathe dust, vapor, mist, or gas.[1]

[¢]

Wash hands and any exposed skin thoroughly after handling.[4][5]

[¢]

Do not eat, drink, or smoke in areas where 4-Butylaniline is handled or stored.[4][5]

o Storage:

[e]

Store in a cool, dry, dark, and well-ventilated place.[1][4][5]
o Keep containers tightly closed.[1][4][5]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[41[5]
o Keep away from sources of ignition.[1]

Spill and Disposal Plan

In the event of a spill or for the disposal of 4-Butylaniline waste, the following procedures must
be followed:

e Spill Response:
o Evacuate: Immediately evacuate personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Absorb the spill with an inert, non-combustible material such as dry earth, sand,
or a commercial absorbent.[1]

o Collect: Carefully place the absorbed material into a suitable, closed container for
disposal.[1][4][5]

o Decontaminate: Clean the spill area thoroughly.

» Disposal:
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o Dispose of 4-Butylaniline waste in accordance with all applicable federal, state, and local

environmental regulations.

o Waste materials should be placed in a designated, labeled, and sealed container.
o Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Below is a workflow diagram illustrating the immediate actions to take in the event of a 4-

Butylaniline spill.
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Immediate Spill Response

4-Butylaniline Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

8.
\

Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

4.

Containment"and Cleanup

Contain the Spill
with Inert Absorbent Material

5.
\

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate the Spill Area

7.

Waste gisposal

Seal Waste Container

8.
\

Store in a Designated
Hazardous Waste Area

0.
\

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Workflow for responding to a 4-Butylaniline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Butylaniline(104-13-2) MSDS Melting Point Boiling Point Density Storage Transport
[chemicalbook.com]

e 2. lobachemie.com [lobachemie.com]
e 3. na.bhsl.com [na.bhsl.com]

e 4. fishersci.com [fishersci.com]

o 5. fishersci.com [fishersci.com]

e 6. Page loading... [guidechem.com]

o 7. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Butylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089568#personal-protective-equipment-for-handling-
4-butylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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